1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-yl quinoxaline-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-yl quinoxaline-2-carboxylate, also known as DFAQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of azetidinyl quinoxaline derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Quinoxaline derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, synthesis and evaluation of quinoxaline-based thiazolidinones and azetidinones have shown significant activity against various microorganisms, indicating their potential as antimicrobial agents (Vyas, Chauhan, & Parikh, 2007). Such findings suggest that compounds with quinoxaline cores, potentially including the compound of interest, may have applications in developing new antimicrobial agents.
Anti-Inflammatory and Analgesic Activities
Quinoline derivatives bearing azetidinones scaffolds have been investigated for their anti-inflammatory and analgesic properties, demonstrating significant effects compared to control groups (Gupta & Mishra, 2016). This suggests that similar structural frameworks, such as the one , might be explored for their potential use in pain management and inflammation control.
Corrosion Inhibition
Quinoxaline derivatives have also been examined for their application in corrosion inhibition. A study demonstrated that certain quinoxaline compounds are effective corrosion inhibitors for mild steel in acidic media, showcasing high inhibition efficiency (Saraswat & Yadav, 2020). This implies that the compound of interest could be researched for its potential as a corrosion inhibitor in industrial applications.
Synthesis of Fluorescent Probes
Novel quinoxaline derivatives have been synthesized to act as blue-green fluorescent probes, indicating their utility in fluorescent imaging and molecular probes (Bodke, Shankerrao, & Harishkumar, 2013). This suggests that structurally related compounds, including the specific compound , may find applications in biochemical research and diagnostics as part of fluorescent labeling techniques.
Antiproliferative Activities
Furthermore, the synthesis of spiro-indeno[1,2-b]quinoxaline pyrrolothiazoles has shown antioxidant and antiproliferative activities, particularly against breast cancer and adenocarcinomic cancer cell lines (Mani et al., 2018). This indicates the potential of quinoxaline derivatives in cancer research, suggesting areas of application for the compound of interest in studying and potentially treating various types of cancer.
properties
IUPAC Name |
[1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] quinoxaline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12F2N4O2S/c20-10-5-12(21)17-16(6-10)28-19(24-17)25-8-11(9-25)27-18(26)15-7-22-13-3-1-2-4-14(13)23-15/h1-7,11H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCHUWLBNDNDTGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=C(C=C(C=C3S2)F)F)OC(=O)C4=NC5=CC=CC=C5N=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12F2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-yl quinoxaline-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.